2-Methoxy-2-oxoethyl 2-(3-fluorophenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• IUPAC Name: (2-methoxy-2-oxoethyl) 2-(3-fluorophenyl)-1-oxoisoquinoline-4-carboxylate
• InChI: InChI=1S/C19H14FNO5/c1-25-17(22)11-26-19(24)16-10-21(13-6-4-5-12(20)9-13)18(23)15-8-3-2-7-14(15)16/h2-10H,11H2,1H3
• InChI Key: XBALHEXWFAQCMB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC(=O)C1=CN(C(=O)C2=CC=CC=C21)C3=CC(=CC=C3)F
• Molecular Formula: C19H14FNO5
• Molecular Weight: 355.3 g/mol

Description

This compound is a derivative of isoquinoline, a type of heterocyclic aromatic organic compound. It has a methoxy functional group and a fluorophenyl group attached to the isoquinoline structure.

Molecular Structure Analysis

The molecular formula of this compound is C14H19FN3O4. It likely has a complex three-dimensional structure due to the presence of the isoquinoline ring and various substituents.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on the reactivity of its functional groups. For instance, the methoxy group might undergo reactions such as demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors such as its molecular structure and the nature of its functional groups. For instance, the presence of a fluorine atom could influence its reactivity and the types of intermolecular forces it can form.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

• Significance : The hydromethylation sequence has been applied to methoxy-protected (−)-Δ8-THC (a cannabinoid) and cholesterol. .

Boron-Carriers for Neutron Capture Therapy

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Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For instance, it could be investigated for use in fields like medicinal chemistry or materials science.